Trichloridoselenidomolybdenum
Description
Trichloridoselenidomolybdenum is a hypothetical or less-common molybdenum complex proposed to consist of a molybdenum center coordinated by three chloride ligands and one selenido group. While direct references to this specific compound are absent in the provided evidence, its structural and electronic properties can be inferred from related molybdenum-chloride and molybdenum-selenide systems. Based on ligand charges (Cl⁻ and Se²⁻), the molybdenum ion in this compound likely adopts a +5 oxidation state (Mo⁵⁺), analogous to molybdenum(V) chloride (MoCl₅) .
Properties
Molecular Formula |
Cl3MoSe |
|---|---|
Molecular Weight |
281.3 g/mol |
IUPAC Name |
trichloro(selanylidene)molybdenum |
InChI |
InChI=1S/3ClH.Mo.Se/h3*1H;;/q;;;+3;/p-3 |
InChI Key |
ALMSDFXBBAUJSD-UHFFFAOYSA-K |
SMILES |
Cl[Mo](=[Se])(Cl)Cl |
Canonical SMILES |
Cl[Mo](=[Se])(Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Oxidation State Comparison
The table below compares key features of trichloridoselenidomolybdenum with structurally or functionally related molybdenum compounds:
Key Observations:
- Oxidation State Flexibility : Molybdenum exhibits variable oxidation states (+4 to +6) in these compounds, influencing their reactivity. This compound’s Mo⁵⁺ state bridges intermediate reactivity between Mo⁴⁺ (MoSe₂) and Mo⁶⁺ (MoO₃).
- Ligand Effects : The selenido ligand in this compound may enhance redox activity compared to pure chloride systems (e.g., MoCl₅) due to selenium’s polarizability .
Contrasts :
- MoCl₅ is moisture-sensitive and hydrolyzes readily, whereas this compound’s selenido ligand might confer greater hydrolytic stability.
- MoSe₂’s layered structure enables intercalation chemistry, a feature absent in chloride-dominated systems.
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